Cas no 670270-78-7 (N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide
• CAS No: 670270-78-7
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5850607
• PubChem ID: 1277394
• Update Time: 2025-05-24

N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetylindolin-5-yl)-2-(4-methylpiperidin-1-yl)acetamide
• N-(1-acetyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide
• F1143-0675
• SR-01000908337-1
• AKOS000811797
• Z88926480
• 670270-78-7
• SR-01000908337
• N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide

• Inchi： 1S/C18H25N3O2/c1-13-5-8-20(9-6-13)12-18(23)19-16-3-4-17-15(11-16)7-10-21(17)14(2)22/h3-4,11,13H,5-10,12H2,1-2H3,(H,19,23)
• InChI Key： SZLNRNDIZJCVPE-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(C)CC1)NC1C=CC2=C(C=1)CCN2C(C)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide

N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide: A Comprehensive Overview

N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide (CAS No. 670270-78-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound belongs to the class of indole derivatives and features a unique structural combination of an acetylindole moiety and a 4-methylpiperidine group. The intricate structure of this compound offers a promising platform for the development of novel pharmaceutical agents.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic drugs. The presence of the acetylindole moiety in N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide suggests potential interactions with various biological targets, including enzymes, receptors, and ion channels. The 4-methylpiperidine group, on the other hand, adds to the compound's lipophilicity and may enhance its ability to cross biological membranes, thereby improving its bioavailability and pharmacokinetic properties.

Recent studies have explored the pharmacological activities of N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide in various disease models. One notable area of research is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in rodent models of depression, as measured by behavioral tests such as the forced swim test and tail suspension test. The mechanism underlying these effects is thought to involve modulation of serotonin and norepinephrine neurotransmission, which are key pathways implicated in mood disorders.

Another area of interest is the compound's anti-inflammatory properties. In vitro studies have demonstrated that N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity may have implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective potential of N-(1-acetyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperidin-1-y l)acetamide has also been investigated. In cellular models of neurodegeneration, this compound has been shown to protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that N-(1-acetyl-2,3-dihydro-1H-indol-5-y l)-2-(4-methylpiperidin - 1 - y l ) acetamide may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological activities, the safety profile of N-(1-acetyl - 2 , 3 - dihydro - 1 H - indol - 5 - y l ) - 2 - ( 4 - methyl piperidin - 1 - y l ) acetamide has been evaluated in preclinical studies. Toxicity assessments in rodents have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. These results support the further development of this compound for clinical applications.

The synthesis of N-(1-acetyl - 2 , 3 - dihydro - 1 H - indol - 5 - y l ) - 2 - ( 4 - methyl piperidin - 1 - y l ) acetamide involves a multi-step process that typically begins with the preparation of the acetylindole intermediate followed by coupling with the appropriate piperidine derivative. Various synthetic strategies have been reported in the literature, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In conclusion, N-(1-acetyl - 2 , 3 - dihydro - 1 H - indol - 5 - y l ) - 2 -(4-methyl piperidin - 1-y l ) acetamide (CAS No. 670270-78-7) is a promising compound with diverse pharmacological activities and a favorable safety profile. Its potential applications in treating mood disorders, inflammatory diseases, and neurodegenerative conditions make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for use in clinical settings.